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Compound of Interest

Compound Name: Fmoc-3-iodo-D-Tyr-OH

Cat. No.: B1442744

N-a-(9-Fluorenylmethoxycarbonyl)-3-iodo-D-tyrosine, or Fmoc-3-iodo-D-Tyr-OH, is a
derivative of the amino acid D-tyrosine. The Fmoc protecting group on the alpha-amino function
makes it perfectly suited for use in the widely adopted Fmoc-based solid-phase peptide
synthesis (SPPS).[1][2] The iodine atom at the 3-position of the phenyl ring is the key feature,
providing a reactive handle for various chemical modifications and applications.[3]

A summary of its key chemical and physical properties is presented below.

Identifier Value

CAS Number 244028-70-4[3][4][5][6]
Molecular Formula C24H20INOs[3][4][6]
Molecular Weight ~529.3 g/mol [4][6]

(2R)-2-[[(9H-fluoren-9-
IUPAC Name yl)methoxy]carbonylamino]-3-(4-hydroxy-3-
iodophenyl)propanoic acid[6]

Appearance White to off-white powder or solid[3][4]
Purity Typically =298% (HPLC)[3][4]
) ) 134-137 °C or 147-157 °C (Varies by supplier)
Melting Point
[31[4]
Solubility Soluble in DMF and DMSO
Storage 2-8°C, Keep in dark place, Sealed in dry[3][4]
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Part 2: Sourcing, Pricing, and Quality Control

Procuring high-quality reagents is the foundation of reproducible scientific research. Fmoc-3-

iodo-D-Tyr-OH is a specialized reagent available from a number of reputable chemical

suppliers. When selecting a supplier, researchers should consider not only price but also purity,

availability of technical documentation (like Certificates of Analysis), and lead times.

. Product , .. I
Supplier Purity Pricing/Availability
Name/Synonym
Inquire for pricing;
Fmoc-3-iodo-D- .q P .g
Chem-Impex ) >98% (HPLC)[3] listed as unavailable
tyrosine

at times.[3]

Chongqging Chemdad

FMOC-3-I0DO-D-
TYR-OH

>98% (HPLC)[4]

Inquire for quotation.

[4]

$400.00 for 0.1 unit,

_ Fmoc-3-iodo-D- . $500.00 for 1 unit
Aralez Bio ] 95% purity, 99% ee o
tyrosine (shipping calculated at
checkout).[5]
CHF 360.60 (1g) —
Fmoc-3-iodo-Tyr-OH - CHF 1,416.70 (59).
Bachem Not specified o
(L-form) Note: This is for the L-
enantiomer.[7]
A market report
mentions a new
S Fmoc-3-iodo-D-Tyr- -~ synthesis route from
AK Scientific Not specified

OH

this company
promising improved

purity.[1]

Expert Insight: Always request a lot-specific Certificate of Analysis (CoA) before purchase. The

CoA provides critical data on purity (typically determined by HPLC), identity (confirmed by NMR

or MS), and optical rotation, ensuring the material meets the stringent requirements for peptide

synthesis.
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Part 3: Core Applications in Peptide Science

The utility of Fmoc-3-iodo-D-Tyr-OH stems from the unique properties conferred by the iodine
atom. It serves as more than just a bulky side chain; it is a functional handle for a variety of
advanced applications.

Solid-Phase Peptide Synthesis (SPPS)

The primary application of this reagent is as a building block in Fmoc-SPPS.[3] The Fmoc
group provides a base-labile protecting group, allowing for its selective removal under mild
conditions that do not affect most acid-labile side-chain protecting groups, a core principle of
Fmoc SPPS orthogonality.[2][8][9] The incorporation of an iodinated tyrosine allows for the
precise placement of this modified residue within a peptide sequence.
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Fmoc-SPPS Cycle

(Resin-AA(sidechainD General workflow of the Fmoc Solid-Phase Peptide Synthesis (SPPS) cycle.
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Workflow for the activation and coupling of Fmoc-3-iodo-D-Tyr-OH in SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Part 1: Core Properties and Specifications].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1442744#fmoc-3-iodo-d-tyr-oh-supplier-and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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